Cas no 1638760-37-8 (6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638760-37-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 5102319
• Update Time: 2026-03-03

6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H7BrN2/c1-5-4-6-2-3-10-8(6)11-7(5)9/h2-4H,1H3,(H,10,11)
• InChI Key： OBOZADNPJGWBFL-UHFFFAOYSA-N
• SMILES： C12NC=CC1=CC(C)=C(Br)N=2

Additional information on 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638760-37-8)

6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1638760-37-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of both bromine and methyl substituents in its molecular structure enhances its utility as a key intermediate in the synthesis of various pharmacologically relevant molecules.

The significance of 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine lies in its role as a building block for the development of novel therapeutic agents. Pyrrolopyridine derivatives have been extensively studied for their potential applications in treating a range of diseases, including cancer, inflammation, and neurological disorders. The bromine atom at the 6-position and the methyl group at the 5-position provide reactive sites that can be selectively modified through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of 1H-pyrrolo[2,3-b]pyridine derivatives due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that these compounds can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention. The brominated derivative, in particular, has shown enhanced binding affinity to certain protein targets, which has been attributed to the electron-withdrawing nature of the bromine atom.

In the context of oncology research, 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies that minimize side effects compared to traditional chemotherapeutic agents. The structural features of this compound make it an attractive candidate for further derivatization into potent kinase inhibitors.

The synthesis of 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the cyclization of appropriately substituted pyrrole and pyridine derivatives followed by functional group transformations to introduce the bromo and methyl groups. Advances in catalytic methods have improved the efficiency of these synthetic processes, making it more feasible to produce this compound on a larger scale.

The pharmacological profile of 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how this compound might interact with biological targets based on its three-dimensional structure. These predictions have guided experimental efforts to identify lead compounds that can be further optimized for therapeutic efficacy.

Experimental studies have revealed that 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine exhibits moderate activity against certain cancer cell lines. This activity has been linked to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects and to identify any potential off-target interactions that might affect its safety profile.

The development of new synthetic methodologies has also contributed to the growing interest in 6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine. For example, transition metal-catalyzed reactions have enabled the introduction of diverse functional groups into the pyrrolopyridine core with high precision. These advances have opened up new possibilities for designing derivatives with enhanced biological activity and improved pharmacokinetic properties.

In conclusion,6-bromo-5-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638760-37-8) represents a valuable scaffold for pharmaceutical innovation. Its structural features make it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its potential applications and refine synthetic strategies for efficient production. As our understanding of biological systems grows, compounds like this are expected to play an increasingly important role in drug discovery and development.